Dimethyl 5-phenylisophthalate
Overview
Description
Dimethyl 5-phenylisophthalate (DMPI) is a chemical compound that belongs to the family of isophthalic acid derivatives. It is widely used in the field of organic synthesis, particularly in the preparation of various pharmaceuticals, agrochemicals, and other fine chemicals. The compound is known for its unique properties, which make it an essential component in many chemical reactions.
Scientific Research Applications
Applications in Gold(I) Chemistry
Dimethyl 5-phenylisophthalate derivatives have been explored in the realm of gold(I) chemistry. A study conducted by Wiedemann, Gamer, and Roesky (2009) examined the use of dimethyl 5-aminoisophthalate as a ligand to form model complexes for macrocyclic gold compounds. This research demonstrated the potential for using derivatives of dimethyl 5-phenylisophthalate in creating novel gold(I) complexes, which could have implications in various chemical applications (Wiedemann, Gamer, & Roesky, 2009).
Role in Synthesis Research
Another dimension of its application lies in synthesis research. Pen (2014) investigated the synthesis conditions of dimethyl 5-(1-methyl-1-methoxycarbonylmethyloxy) isophthalate, a related compound, exploring its potential in various chemical synthesis processes (Pen, 2014).
Environmental and Health Monitoring
In a study by Notardonato et al. (2019), methodologies were developed for the simultaneous determination of dimethyl phthalates and bisphenol A released from plastic water containers. This highlights the environmental and health relevance of dimethyl 5-phenylisophthalate derivatives in monitoring and assessing the impact of industrial chemicals (Notardonato, Protano, Vitali, Bhattacharya, & Avino, 2019).
Sensitizers in Semiconductor Nanoparticles
Research by Wang, Schlegel, and Galoppini (2002) explored the synthesis of rigid-rod sensitizers, including dimethyl 5-phenylisophthalate derivatives, to study the dynamics of electron injection at the interface of metal oxide semiconductor nanoparticles. Such research is pivotal in advancing our understanding of semiconductors and their potential in electronics (Wang, Schlegel, & Galoppini, 2002).
properties
IUPAC Name |
dimethyl 5-phenylbenzene-1,3-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c1-19-15(17)13-8-12(11-6-4-3-5-7-11)9-14(10-13)16(18)20-2/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVLNGQSSXSIUGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C2=CC=CC=C2)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30401607 | |
Record name | dimethyl 5-phenylisophthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30401607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 5-phenylisophthalate | |
CAS RN |
21991-00-4 | |
Record name | dimethyl 5-phenylisophthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30401607 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BIPHENYL-3,5-DICARBOXYLIC ACID DIMETHYL ESTER | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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